Cas no 2194846-62-1 (1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one
• CAS No: 2194846-62-1
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• CID: 5337863
• Update Time: 2025-06-13

1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyrazin-2-ylamino)azetidin-1-yl)-2-(pyridin-3-yl)ethan-1-one
• 1-[3-(pyrazin-2-ylamino)azetidin-1-yl]-2-pyridin-3-ylethanone
• 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one

• Inchi： 1S/C14H15N5O/c20-14(6-11-2-1-3-15-7-11)19-9-12(10-19)18-13-8-16-4-5-17-13/h1-5,7-8,12H,6,9-10H2,(H,17,18)
• InChI Key： ITKVHZZDVIVAQE-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)N1CC(C1)NC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 0
• Topological Polar Surface Area: 71

Additional information on 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one

Comprehensive Overview of 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one (CAS No. 2194846-62-1)

In the rapidly evolving field of medicinal chemistry, the compound 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one (CAS No. 2194846-62-1) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule, characterized by its azetidine and pyrazine moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized treatments for cancers and inflammatory diseases. The integration of pyridine and pyrazine rings in its structure enhances its binding affinity to biological targets, making it a subject of intense study in both academic and industrial settings.

The synthesis and optimization of 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one have been explored in recent literature, with a focus on improving its bioavailability and selectivity. Given the rising demand for small-molecule therapeutics, this compound aligns with current trends in precision medicine and targeted therapy. Its mechanism of action, often linked to the modulation of signal transduction pathways, positions it as a candidate for addressing unmet medical needs. Notably, the azetidine ring contributes to its metabolic stability, a critical factor in drug development, while the pyrazine-2-ylamino group facilitates interactions with key enzymatic sites.

From a commercial perspective, CAS No. 2194846-62-1 is increasingly sought after by pharmaceutical companies engaged in high-throughput screening and fragment-based drug design. Its versatility is further highlighted by its potential applications in neurodegenerative disease research, where modulating protein-protein interactions is paramount. The compound's logP and polar surface area values suggest favorable pharmacokinetic properties, a topic frequently queried in AI-driven drug discovery platforms. As the scientific community delves deeper into structure-activity relationships (SAR), this molecule continues to serve as a benchmark for novel heterocyclic compounds.

In the context of green chemistry, efforts to synthesize 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one using sustainable methods have gained traction. Researchers are investigating catalytic processes and biocatalysis to reduce environmental impact, a concern echoed in recent SEO trends for chemical databases. Additionally, its compatibility with click chemistry protocols enables rapid derivatization, a feature highly valued in combinatorial chemistry. These attributes make it a compelling case study for integrating computational chemistry tools like molecular docking and QSAR modeling.

The safety profile of CAS No. 2194846-62-1 remains under rigorous evaluation, with preliminary data indicating low cytotoxicity in standard assays. This aligns with the growing emphasis on ADMETox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling in early-stage research. As regulatory agencies prioritize translational medicine, the compound's potential to bridge in vitro and in vivo studies is noteworthy. Its relevance to personalized healthcare is further underscored by its adaptability to proteomics and genomics platforms, addressing queries commonly raised in biomedical search engines.

Looking ahead, the exploration of 1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one in multi-target drug discovery presents exciting opportunities. Its dual functionality—combining hydrogen bond donors and acceptors—makes it a versatile tool for probing complex biological systems. With the advent of AI-augmented synthesis planning, the compound's role in accelerating hit-to-lead optimization is poised to expand. As the scientific community continues to unravel its full potential, this molecule stands at the intersection of innovation and practicality, embodying the future of rational drug design.